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Compound of Interest

Compound Name: SPRI3

Cat. No.: B15558089

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of SPRi3, a potent sepiapterin reductase (SPR) inhibitor. By adhering to these
procedures, laboratories can minimize environmental impact and maintain the highest
standards of safety.

I. Hazard Assessment and Safety Precautions

While the Safety Data Sheet (SDS) for SPRi3 from some suppliers indicates that it is not
classified as a hazardous substance or mixture, it is crucial to handle it with care to prevent
environmental contamination.[1] Key safety precautions include avoiding release into drains,
water courses, or the soil.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use protective gloves.[1]

Skin and Body Protection: Wear impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used when handling the powder form
to prevent inhalation.[1]
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Il. Quantitative Data and Chemical Properties

A summary of the key chemical and physical properties of SPRi3 is provided below.
Understanding these properties is essential for safe handling and disposal.

Property Value Source

Molecular Formula C14H18N203 MedChemExpress SDS[1]
Molecular Weight 262.30 g/mol MedChemExpress SDS[1]
Appearance Solid MedChemExpress SDS[1]

- Soluble to 100 mM in DMSO
Solubility ) R&D Systems
and to 100 mM in ethanol.

Storage Store at -20°C. R&D Systems

) ) Strong acids/alkalis, strong
Incompatible Materials o ] MedChemExpress SDS[1]
oxidizing/reducing agents.

lll. Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the safe disposal of SPRi3
waste. This procedure is based on general best practices for chemical waste disposal and the
specific information available in the Safety Data Sheet.

1. Waste Segregation:

+ Do not mix SPRi3 waste with incompatible materials such as strong acids, strong bases, or
strong oxidizing and reducing agents.[1]

o Collect all SPRIi3 waste, including contaminated consumables (e.g., pipette tips, tubes), in a
designated and clearly labeled hazardous waste container.

2. Waste Collection and Labeling:

o Use a leak-proof, sealable waste container made of a material compatible with the waste
(e.g., high-density polyethylene).
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The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name: "N-[2-(5-hydroxy-2-methyl-1H-indol-3-yl)ethyl]-2-methoxyacetamide
(SPRIi3)".

. Storage of Waste:

Store the sealed waste container in a designated, cool, dry, and well-ventilated satellite
accumulation area.

The storage area should be away from direct sunlight and heat sources.

. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and
certified chemical waste disposal company.

Provide the disposal company with a complete and accurate inventory of the waste
container's contents.

Never dispose of SPRi3 by pouring it down the drain or discarding it with regular trash.

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of SPRi3 waste,

from initial handling to final disposal.
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Caption: Logical workflow for the safe disposal of SPRi3 waste.
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By implementing these procedures, laboratories can ensure the safe and environmentally
responsible disposal of SPRi3, fostering a culture of safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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